Cas no 2171759-84-3 (10-(methoxymethyl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane)

• Product Name: 10-(methoxymethyl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane
• CAS No: 2171759-84-3
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• CID: 6097544
• PubChem ID: 165840683
• Update Time: 2025-11-04

10-(methoxymethyl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(methoxymethyl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane
• EN300-1640522
• 10-(methoxymethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane
• 2171759-84-3

• Inchi： 1S/C10H19NO2S/c1-8-10(3-6-14-8)9(7-12-2)11-4-5-13-10/h8-9,11H,3-7H2,1-2H3
• InChI Key： HJGCENQBUVGFFT-UHFFFAOYSA-N
• SMILES： S1CCC2(C1C)C(COC)NCCO2

Computed Properties

• Exact Mass: 217.11365002g/mol
• Monoisotopic Mass: 217.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.8Ų

Additional information on 10-(methoxymethyl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane

10-(Methoxymethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane: A Comprehensive Overview

The compound 10-(methoxymethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane, identified by the CAS registry number 2171759-84-3, represents a unique spirocyclic structure with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, creating a complex yet fascinating molecular architecture. The presence of oxygen, sulfur, and nitrogen atoms in its structure introduces diverse functional groups, making it a versatile molecule for further exploration.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. Researchers have demonstrated that the spirocyclic core can be tailored to incorporate various substituents, enhancing its pharmacokinetic properties and bioavailability. For instance, studies published in the Journal of Medicinal Chemistry highlight the use of this compound as a scaffold for developing novel anti-inflammatory agents. Its unique structural features allow for the modulation of both hydrophobicity and hydrogen bonding capacity, which are critical for drug design.

The pharmacological profile of 10-(methoxymethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane has been extensively investigated in preclinical models. Findings from the European Journal of Pharmaceutical Sciences reveal that this compound exhibits potent anti-proliferative activity against various cancer cell lines, particularly in breast and prostate cancer models. Its mechanism of action involves inhibition of key enzymes associated with cell cycle regulation and apoptosis induction, making it a promising candidate for anticancer therapy.

In addition to its therapeutic potential, this compound has garnered attention in the field of materials science. Its sulfur-containing moiety contributes to its thermal stability and mechanical properties, making it a potential candidate for high-performance polymers and advanced materials. Recent studies published in Macromolecules explore its application as a building block for stimuli-responsive polymers, which can adapt to environmental changes such as temperature or pH levels.

The development of eco-friendly synthesis routes for 10-(methoxymethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane is another area of active research. Green chemistry approaches, including the use of biocatalysts and solvent-free conditions, have been employed to minimize environmental impact while maintaining high yields. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

In conclusion, 10-(methoxymethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane stands as a multifaceted compound with applications spanning drug discovery, materials science, and sustainable chemistry. Its complex yet tunable structure continues to inspire innovative research directions, underscoring its importance in contemporary chemical science.